(Z)-2-(furan-2-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate
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Description
(Z)-2-(furan-2-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C23H18O7 and its molecular weight is 406.39. The purity is usually 95%.
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Scientific Research Applications
Potential as Angiogenesis Inhibitors
A study explored the synthesis and pharmacological evaluation of compounds analogous to (Z)-2-(furan-2-ylmethylene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate, focusing on their potential as inhibitors of angiogenesis. The compounds exhibited antiangiogenic activity in a rat aortic ring test, indicating potential applications in therapeutic strategies against diseases where angiogenesis plays a crucial role, like cancer (Braud et al., 2003).
Natural Product Derivation and Pharmacological Potential
Research identified several dihydrobenzofurans and triterpenoids from the roots of Microglossa pyrifolia, a plant used in East African traditional medicine. These compounds, structurally related to this compound, possess unique substitution patterns and have been proposed as new natural products with potential pharmacological benefits (Schmidt et al., 2003).
Antimycobacterial Activity
A study on molecular hybridization synthesized a series of novel dibenzofuran embodied homoisoflavonoids, sharing structural similarities with this compound. These compounds were evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, showing promising potential as therapeutic agents (Yempala et al., 2012).
Synthetic Utility and Methodological Advancements
Research demonstrated the synthetic utility of compounds related to this compound, exploring methods to synthesize various heteroannulated compounds. This work highlights the methodological advancements in creating complex molecular structures, potentially contributing to diverse scientific applications, including material science and pharmaceutical development (Sridharan & Prasad, 2011).
Properties
IUPAC Name |
[(2Z)-2-(furan-2-ylmethylidene)-7-methyl-3-oxo-1-benzofuran-6-yl] 3,4-dimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18O7/c1-13-17(30-23(25)14-6-8-18(26-2)19(11-14)27-3)9-7-16-21(24)20(29-22(13)16)12-15-5-4-10-28-15/h4-12H,1-3H3/b20-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUYAWLGSNBICTA-NDENLUEZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC(=CC3=CC=CO3)C2=O)OC(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC2=C1O/C(=C\C3=CC=CO3)/C2=O)OC(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.